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Compound of Interest

Compound Name: angiotensin Il

Cat. No.: B078482

For researchers and drug development professionals investigating the renin-angiotensin
system (RAS), accurate quantification of Angiotensin lll (Ang Ill) is crucial. As a key bioactive
peptide in the RAS, Ang Il plays a significant role in regulating blood pressure and aldosterone
secretion. Enzyme-Linked Immunosorbent Assays (ELISAs) are a common method for
measuring Ang Il concentrations in various biological samples. This guide provides a head-to-
head comparison of several commercially available Angiotensin lll ELISA kits, focusing on
their performance characteristics to aid in selecting the most suitable kit for your research
needs.

Performance Characteristics of Angiotensin lll
ELISA Kits

The selection of an appropriate ELISA kit depends on several factors, including the sample
type, the expected concentration of Ang Ill, and the required sensitivity and specificity. Below is
a summary of the key performance characteristics of Angiotensin Ill ELISA kits from
prominent manufacturers. Please note that the data presented here is based on information
provided by the manufacturers and has not been independently verified.
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Kit Detection o
Manufactur Assay Sensitivity Sample
Name/Catal T Range
er Principle (pg/mL) Types
og No. (pg/mL)
Serum,
plasma,
Human .
] ) ] ] tissue
Antibodies.co  Angiotensin N
) Competitive 78.125-5000 <46.875 homogenates
m [l ELISA Kit
, other
(A74328) . .
biological
fluids[1]
Serum,
plasma,
tissue
ELISA Kit for homogenates
Cloud-Clone Angiotensin Competitive , cell lysates,
o 12.35 - 1000 < 4.67
Corp. I (Anglll) Inhibition cell culture
(Rat) supernates,
other
biological
fluids
Human Serum,
ELK _
) Anglli(Angiot ] plasma, other
Biotechnolog i Sandwich 15.63 - 1000 4.41 ) ]
ensin Ill) biological
Y ELISA Kit fluids[2]
Human Serum,
Angiotensin plasma, cell
Assay Genie I (Anglll) Competitive 7.812 - 500 <2.77 culture
ELISA Kit supernatants|
(HUDLO0168) 3][4]

Experimental Data and Protocols

The performance of an ELISA kit is critically evaluated through its linearity, recovery, and

precision. Below is a summary of the available data from the manufacturers.
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Recovery

Recovery experiments assess the accuracy of the kit in measuring a known amount of analyte

spiked into a biological matrix.

Manufacturer

Kit
Name/Catalog
No.

Serum

EDTA Plasma

Heparin
Plasma

Human
o Angiotensin 11l 85% - 100% 87% - 105% 92% - 104%
Antibodies.com ]
ELISA Kit (Avg. 93%) (Avg. 100%) (Avg. 98%)[1]
(A74328)
Human

ELK ) . 85%-97% (Avg. 87% - 99% (Avg.  78% - 93% (Avg.
) AngllI(Angiotensi
Biotechnology ] 91%) 93%) 85%)[2]
n IIl) ELISA Kit
Human
) Angiotensin 11l 80% - 102% 81% - 100% 80% - 89% (Avg.
Assay Genie
(Anglll) ELISA (Avg. 91%) (Avg. 90%) 84%)[3]
Kit (HUDL00168)
Linearity

Linearity assesses the ability of the kit to provide results that are directly proportional to the

concentration of the analyte in the sample.
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Kit
Manufacturer Name/Catalog 1:2 1:4 1:8
No.

Human
Angiotensin llI

Antibodies.com ELISA Kit 91-97% 85-105% 87-100%(1]
(A74328) -

Serum

ELISA Kit for
Cloud-Clone Angiotensin 11l
Corp. (Anglll) (Rat) -
Serum

92-102% 85-95% 94-106%

Human
Angiotensin Il

Assay Genie (Anglll) ELISA 82-96% 83-98% 81-99%3]
Kit (HUDL00168)

- Serum

Precision

Precision is a measure of the reproducibility of the assay, typically expressed as the coefficient
of variation (CV).

Kit Name/Catalog

Manufacturer . Intra-Assay CV Inter-Assay CV
o.
ELISA Kit for
Cloud-Clone Corp. Angiotensin Il (Anglll) <10% <12%
(Rat)

Human Angiotensin Il|
Assay Genie (Anglll) ELISA Kit < 10% < 12%[3]
(HUDLO00168)

Experimental Workflow
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The general workflow for an Angiotensin Il ELISA involves several key steps. While specific
incubation times and reagents may vary between Kkits, a typical protocol is outlined below.

Preparation

Prepare Reagents,
Standards, and Samples
Assay Procedure
Add 50pL of Standard
or Sample to Wells
/
Add 50pL of
Detection Reagent A
/

Cncubate for 1 hour at 37"0)

~

i fi

Aspirate and Wash
3 times

Detection Reagent B

Cncubate for 1 hour at 37"0)

/

Aspirate and Wash
5 times

VD
/

Add 100pL of
/

)

Add 90pL of
Substrate Solution

Cncubate for 15-25 min at 37"0)

Y
l Add 50pL of l
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J
~
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A typical experimental workflow for an Angiotensin Ill ELISA kit.

Angiotensin lll Signaling Pathway

Angiotensin lll is formed from Angiotensin Il by the action of aminopeptidase A. It exerts its
physiological effects by binding to angiotensin receptors, primarily the AT1 and AT2 receptors.
The signaling cascade initiated by Ang Il binding plays a crucial role in the regulation of blood
pressure and fluid and electrolyte balance.
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Simplified signaling pathway of Angiotensin IlI.

Cross-Reactivity and Specificity

A critical consideration for any immunoassay is its specificity and potential cross-reactivity with
structurally similar molecules. For Angiotensin lll ELISAS, it is important to know the degree of
cross-reactivity with other angiotensin peptides such as Angiotensin I, Angiotensin Il, and

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b078482?utm_src=pdf-body-img
https://www.benchchem.com/product/b078482?utm_src=pdf-body
https://www.benchchem.com/product/b078482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Angiotensin V. Manufacturers generally claim high specificity for their kits; for instance, Cloud-
Clone Corp. states that there is "No significant cross-reactivity or interference between Anglll
and analogues was observed" for their rat Angiotensin Ill ELISA kit. However, detailed
quantitative cross-reactivity data is often not readily available in the product datasheets.
Researchers should contact the manufacturers directly to obtain more specific information on
cross-reactivity if this is a critical parameter for their studies.

Conclusion

The choice of an Angiotensin lll ELISA kit should be based on a careful evaluation of the
performance characteristics in the context of the specific research application. While
manufacturers provide valuable data on the performance of their kits, it is important to
acknowledge that this information has not been independently verified. Whenever possible,
researchers should perform their own validation experiments to ensure the chosen kit meets
the requirements of their study. For critical applications, it is also advisable to inquire with
manufacturers for more detailed information on antibody specificity and cross-reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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